Cas no 1398540-15-2 (D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-)

• Product Name: D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-
• CAS No: 1398540-15-2
• MF: C₁₁H₁₁BrFNO₃
• MW: 304.112345933914
• CID: 6451850
• Update Time: 2025-06-27

D-Phenylalanine, N-acetyl-4-bromo-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-

• Inchi： 1S/C11H11BrFNO3/c1-6(15)14-10(11(16)17)4-7-2-3-8(12)5-9(7)13/h2-3,5,10H,4H2,1H3,(H,14,15)(H,16,17)/t10-/m1/s1
• InChI Key： GYWWLTWPDCFCFJ-SNVBAGLBSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=C(Br)C=C1F)NC(C)=O

Experimental Properties

• Density: 1.574±0.06 g/cm3(Predicted)
• Boiling Point: 501.4±50.0 °C(Predicted)
• pka: 3.50±0.12(Predicted)

Additional information on D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-

Professional Introduction to D-Phenylalanine, N-acetyl-4-bromo-2-fluoro- (CAS No. 1398540-15-2)

D-Phenylalanine, N-acetyl-4-bromo-2-fluoro- (CAS No. 1398540-15-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various research applications, particularly in the development of novel therapeutic agents and biochemical probes. The presence of both acetyl and fluoro substituents, along with the distinctive D-enantiomer of phenylalanine, makes this molecule a subject of intense study for its potential biological activities.

The structure of D-Phenylalanine, N-acetyl-4-bromo-2-fluoro- (CAS No. 1398540-15-2) consists of an acetylated phenylalanine backbone with bromine and fluorine atoms strategically positioned at the 4th and 2nd positions, respectively. This arrangement not only imparts unique electronic and steric properties but also enhances its reactivity and interaction with biological targets. The bromo group, in particular, is known to facilitate various chemical modifications, making it an invaluable tool in synthetic chemistry. Meanwhile, the fluoro substituent is widely recognized for its ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved bioavailability, reduced metabolic degradation, and enhanced binding interactions with target proteins. This trend has prompted researchers to explore fluorinated derivatives of amino acids like D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-. The acetyl group further enhances the compound's versatility by allowing for additional functionalization and conjugation with other biomolecules.

One of the most compelling aspects of D-Phenylalanine, N-acetyl-4-bromo-2-fluoro- (CAS No. 1398540-15-2) is its potential application in the development of enzyme inhibitors and modulators. The unique combination of substituents makes it an excellent candidate for designing molecules that can selectively interact with specific enzymes or receptors. For instance, studies have shown that fluorinated amino acid derivatives can serve as potent inhibitors of various proteases and kinases, which are key targets in the treatment of chronic diseases such as cancer and inflammation.

Moreover, the D-enantiomer form of phenylalanine adds another layer of complexity to this compound's biological profile. Unlike its L-enantiomer, which is commonly found in nature and is readily incorporated into proteins, the D-form tends to exhibit different biological activities due to its altered stereochemistry. This characteristic has opened up new avenues for research in chiral chemistry and enantioselective drug design. Researchers are particularly interested in how the D-form interacts with enzymes and receptors that exhibit enantioselectivity, which could lead to the development of more effective and selective therapeutic agents.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-. Molecular modeling techniques have enabled scientists to predict how this compound might bind to biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing molecular structures for enhanced efficacy and reduced side effects. By leveraging computational tools alongside traditional wet-lab approaches, researchers can accelerate the discovery process significantly.

The bromo substituent in D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-, when combined with other functional groups such as azides or alkynes, allows for further derivatization through transition-metal-catalyzed coupling reactions like Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in medicinal chemistry to construct complex molecular architectures rapidly and efficiently. The ability to introduce diverse functional groups at specific positions on the molecule makes it an attractive scaffold for drug discovery efforts aimed at targeting multiple disease pathways simultaneously.

In conclusion, D-Phenylalanine, N-acetyl-4-bromo-2-fluoro-(CAS No. 1398540-15-2) represents a fascinating compound with numerous potential applications in pharmaceutical research and development. Its unique structural features—comprising an acetylated phenylalanine backbone with bromo and fluoro substituents—endow it with remarkable chemical reactivity and biological activity. As research continues to uncover new ways to harness these properties for therapeutic purposes, this compound is poised to play a significant role in shaping future treatments for a wide range of diseases.